molecular formula C17H19BrN2 B8344989 1-(4-Bromo-benzyl)-3-phenyl-piperazine

1-(4-Bromo-benzyl)-3-phenyl-piperazine

Cat. No.: B8344989
M. Wt: 331.2 g/mol
InChI Key: NUKIWIJKMNIZMT-UHFFFAOYSA-N
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Description

1-(4-Bromo-benzyl)-3-phenyl-piperazine is a useful research compound. Its molecular formula is C17H19BrN2 and its molecular weight is 331.2 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H19BrN2

Molecular Weight

331.2 g/mol

IUPAC Name

1-[(4-bromophenyl)methyl]-3-phenylpiperazine

InChI

InChI=1S/C17H19BrN2/c18-16-8-6-14(7-9-16)12-20-11-10-19-17(13-20)15-4-2-1-3-5-15/h1-9,17,19H,10-13H2

InChI Key

NUKIWIJKMNIZMT-UHFFFAOYSA-N

Canonical SMILES

C1CN(CC(N1)C2=CC=CC=C2)CC3=CC=C(C=C3)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

2 g of 2-phenylpiperazine were dissolved in acetonitrile and cooled to 0° C. A solution of 0.5 quiv. 4-bromobenzylchloride in acetonitrile was added dropwise over 1 h. The reaction was stirred at room temperature overnight. The reaction mixture was concentrated and the residue was purified by column chromatography (silica, eluent dichloromethane, 0-5% methanol) to afford 1 g of 1-(4-bromo-benzyl)-3-phenyl-piperazine. ES MS (+) m/z 301.
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2 g
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Synthesis routes and methods II

Procedure details

1.54 g of 4-Bromobenzyl bromide and 1 g of 3-Phenylpiperazine in 20 mL of acetonitrile were stirred at room temperature and 0.85 g of potassium carbonate was added. The reaction was stirred at room temperature overnight. The solution was filtered through Celite and concentrated in vacuo. Purification was done by flash chromatography to afford 1.13 g of product.
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1.54 g
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20 mL
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0.85 g
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